Cas no 53935-68-5 (5,6,7-Trimethyl-1-oxo-1,3-dihydro-2-benzofuran-4-carbonitrile)

• Product Name: 5,6,7-Trimethyl-1-oxo-1,3-dihydro-2-benzofuran-4-carbonitrile
• CAS No: 53935-68-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 2831013
• PubChem ID: 12348713
• Update Time: 2025-04-21

5,6,7-Trimethyl-1-oxo-1,3-dihydro-2-benzofuran-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 53935-68-5
• 5,6,7-trimethyl-1-oxo-3H-isobenzofuran-4-carbonitrile
• 5,6,7-Trimethyl-1-oxo-1,3-dihydroisobenzofuran-4-carbonitrile
• DTXSID70493107
• 5,6,7-trimethyl-1-oxo-1,3-dihydro-2-benzofuran-4-carbonitrile
• 5,6,7-Trimethyl-1-oxo-1,3-dihydro-2-benzofuran-4-carbonitrile

• Inchi： 1S/C12H11NO2/c1-6-7(2)9(4-13)10-5-15-12(14)11(10)8(6)3/h5H2,1-3H3
• InChI Key： WEFSDBFAHVFIHC-UHFFFAOYSA-N
• SMILES： O1C(C2C(C)=C(C)C(C)=C(C#N)C=2C1)=O

Computed Properties

• Exact Mass: 201.078978594Da
• Monoisotopic Mass: 201.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1Ų